molecular formula C11H13BrO3 B8627219 Methyl 2-(bromomethyl)-5-ethoxybenzoate

Methyl 2-(bromomethyl)-5-ethoxybenzoate

Cat. No.: B8627219
M. Wt: 273.12 g/mol
InChI Key: UTCDKPYMWKHDPM-UHFFFAOYSA-N
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Description

Methyl 2-(bromomethyl)-5-ethoxybenzoate is a useful research compound. Its molecular formula is C11H13BrO3 and its molecular weight is 273.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13BrO3

Molecular Weight

273.12 g/mol

IUPAC Name

methyl 2-(bromomethyl)-5-ethoxybenzoate

InChI

InChI=1S/C11H13BrO3/c1-3-15-9-5-4-8(7-12)10(6-9)11(13)14-2/h4-6H,3,7H2,1-2H3

InChI Key

UTCDKPYMWKHDPM-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=C(C=C1)CBr)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 5-ethoxy-2-methylbenzoate (134b, 0.700 g, 3.61 mmol) in CCl4 (12 mL) was added BPO (18.0 mg, 0.0720 mmol) and NBS (0.706 g, 3.97 mmol) at room temperature. The resulting mixture was heated at 80° C. for 12 hours under N2 atmosphere. The mixture was diluted with CH2Cl2 (10 mL) and brine (3 mL). The organic layer was separated and washed with NaHCO3 (2 N, 10 mL), H2O (5 mL) and brine (5 mL), dried over Na2SO4 and concentrated under vacuum. The residue was purified by column chromatography (petroleum ether/EtOAc=5:1) to give methyl 2-(bromomethyl)-5-ethoxybenzoate (134c, 0.85 g, 86%) as yellow liquid.
Quantity
0.7 g
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reactant
Reaction Step One
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Quantity
0.706 g
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reactant
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Quantity
12 mL
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solvent
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10 mL
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solvent
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brine
Quantity
3 mL
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solvent
Reaction Step Two

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